Cas no 74197-26-5 (4,5,6,7-tetrahydro-2H-indazol-6-amine dihydrochloride)

• Product Name: 4,5,6,7-tetrahydro-2H-indazol-6-amine dihydrochloride
• CAS No: 74197-26-5
• MF: C₇H₁₃Cl₂N₃
• MW: 210.104219198227
• MDL: MFCD27966327
• CID: 4658248
• Update Time: 2025-05-19

4,5,6,7-tetrahydro-2H-indazol-6-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 4,5,6,7-tetrahydro-2H-indazol-6-amine dihydrochloride
• 4,5,6,7-tetrahydro-1H-indazol-6-amine;dihydrochloride

• MDL： MFCD27966327
• Inchi： 1S/C7H11N3.2ClH/c8-6-2-1-5-4-9-10-7(5)3-6;;/h4,6H,1-3,8H2,(H,9,10);2*1H
• InChI Key： HOFMBFYWCUCJBX-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1C2=C(C=N1)CCC(C2)N

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 126
• Topological Polar Surface Area: 54.7

4,5,6,7-tetrahydro-2H-indazol-6-amine dihydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 4,5,6,7-tetrahydro-2H-indazol-6-amine dihydrochloride

4,5,6,7-Tetrahydro-2H-indazol-6-amine Dihydrochloride: A Comprehensive Overview

The compound with CAS No. 74197-26-5, commonly referred to as 4,5,6,7-tetrahydro-2H-indazol-6-amine dihydrochloride, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The indazol core of the molecule is a fused bicyclic structure consisting of a benzene ring and an imidazole ring, which contributes to its versatility in chemical reactions and biological interactions.

Recent studies have highlighted the biological activity of 4,5,6,7-tetrahydro-2H-indazol-6-amine dihydrochloride, particularly in the context of its role as a precursor for more complex molecules. Researchers have explored its potential as an intermediate in the synthesis of bioactive compounds, such as kinase inhibitors and other therapeutic agents. The dihydrochloride form of the compound is particularly advantageous due to its enhanced solubility and stability under various experimental conditions.

The synthesis of 4,5,6,7-tetrahydro-2H-indazol-6-amine dihydrochloride typically involves multi-step processes that leverage the reactivity of indazole derivatives. One common approach involves the hydroamination of appropriately substituted indazole precursors. This method not only ensures high yields but also allows for fine-tuning of the molecule's substituents to achieve desired pharmacokinetic properties. The CAS No. 74197-26-5 identifier is crucial for accurately referencing this compound in scientific literature and regulatory filings.

In terms of applications, 4,5,6,7-tetrahydro-2H-indazol-6-amine dihydrochloride has shown promise in several therapeutic areas. For instance, its derivatives have been investigated for their potential as anticancer agents due to their ability to inhibit key enzymes involved in tumor progression. Additionally, this compound has been explored in the development of neuroprotective agents and anti-inflammatory drugs. These findings underscore the importance of further research into the biological activity and therapeutic potential of this molecule.

From a structural standpoint, the indazol framework provides a rigid yet flexible platform for chemical modification. The presence of an amine group at position 6 introduces additional functionality, enabling the molecule to participate in various chemical transformations. This feature is particularly valuable in medicinal chemistry where precise control over molecular interactions is essential for drug design.

Recent advancements in computational chemistry have also shed light on the electronic properties and conformational dynamics of 4,5,6,7-tetrahydro-2H-indazol-6-amine dihydrochloride. Molecular modeling studies have revealed that certain conformations of this compound may exhibit enhanced binding affinity towards specific biological targets. These insights are paving the way for more efficient drug discovery strategies that leverage the unique characteristics of this compound.

In conclusion, 4,5,6,7-tetrahydro-2H-indazol-6-amine dihydrochloride (CAS No. 74197-26